molecular formula C9H18O2 B8729434 Ethyl 2,2-dimethylpentanoate CAS No. 5837-93-4

Ethyl 2,2-dimethylpentanoate

Cat. No.: B8729434
CAS No.: 5837-93-4
M. Wt: 158.24 g/mol
InChI Key: XZQBNCXOWSIKEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2,2-dimethylpentanoate is a useful research compound. Its molecular formula is C9H18O2 and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

5837-93-4

Molecular Formula

C9H18O2

Molecular Weight

158.24 g/mol

IUPAC Name

ethyl 2,2-dimethylpentanoate

InChI

InChI=1S/C9H18O2/c1-5-7-9(3,4)8(10)11-6-2/h5-7H2,1-4H3

InChI Key

XZQBNCXOWSIKEK-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)(C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under argon atmosphere, anhydrous THF (50 ml) and anhydrous diisopropylamine (8.8 mmol) were cooled with ice bath. After 10 minutes, n-butyl lithium (1.42N, 44.4 ml, 63 mmol) was added and the mixture was stirred for 30 minutes. Further, ethyl isobutyrate (7 ml, 52 mmol) dissolved in 15 ml anhydrous THF was added and the resulting mixture was stirred for 30 minutes. Then, HMPA (hexamethylphosphoric triamide: 3.3 ml, 20 mmol) was added to the reaction mixture and the mixture was stirred for 10 minutes. Propyl iodide (6.1 ml, 63 mmol) was also added and the mixture was stirred at room temperature for 30 minutes. Aqueous hydrogen chloride (6N) was added to the reaction mixture to adjust the pH to 7. After adding 100 ml of water, the mixture was extracted with ether (150 ml×3). The organic layers were washed with water (100 ml) and brine and dried over anhydrous sodium sulfate. After removal of ether and THF by distillation with Widmer column, the residue was distilled under reduced pressure to afford ethyl 2,2-dimethylpentanoate (3.81 g, 24.1 mmol, yield: 46%, b.p.=53° C./15 mmHg) as a colorless oil. The structure was identified by the following data.
Quantity
44.4 mL
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
Quantity
3.3 mL
Type
reactant
Reaction Step Three
Quantity
6.1 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
8.8 mmol
Type
reactant
Reaction Step Six
Name
Quantity
50 mL
Type
solvent
Reaction Step Six
Name
Quantity
100 mL
Type
solvent
Reaction Step Seven

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